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Compound of Interest

Compound Name:
2-fluoro-5-nitro-N-(propan-2-

yl)aniline

Cat. No.: B13283739

Get Quote

In the landscape of synthetic chemistry, particularly within pharmaceutical and agrochemical

research, the strategic modification of aromatic building blocks is a cornerstone of innovation.

While many primary intermediates like 2-fluoro-5-nitroaniline are commercially available and

well-documented, their N-alkylated derivatives often represent bespoke molecules, synthesized

for specific research objectives rather than mass production. This guide focuses on one such

molecule: 2-fluoro-5-nitro-N-(propan-2-yl)aniline.

This compound is not a catalog item. It exists at the intersection of known precursors and

predictable chemical transformations. Therefore, this document deviates from a standard data

sheet format. Instead, it serves as a comprehensive technical guide for the research scientist,

providing a robust, field-proven framework for its synthesis, purification, characterization, and

potential utility. We will proceed from a foundation of established chemical principles,

leveraging data from the parent aniline to construct a predictive and practical roadmap for the

target compound. The causality behind each experimental choice is explained to empower

researchers to not only replicate the methodology but also to adapt it to their specific laboratory

context.
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Section 1: Chemical Identity and Predicted
Physicochemical Properties
The introduction of an N-isopropyl group to the 2-fluoro-5-nitroaniline scaffold significantly

alters its physical properties. The following section details its structural identity and provides

expert-predicted properties based on the known data of its precursor and the structural effects

of N-alkylation.

Chemical Structure and Nomenclature
IUPAC Name: 2-fluoro-5-nitro-N-(propan-2-yl)aniline

Molecular Formula: C₉H₁₁FN₂O₂

Molecular Weight: 198.19 g/mol

CAS Number: Not assigned (as of the latest search). This is indicative of a non-commercial,

research-specific compound.

Chemical Structure:

(A 2D representation shows a benzene ring substituted with a fluorine atom at position 2, a

nitro group at position 5, and an N-isopropylamino group at position 1.)

Predicted Physicochemical Data
The properties of the parent compound, 2-fluoro-5-nitroaniline, serve as a baseline for our

predictions. The addition of the isopropyl group increases molecular weight and lipophilicity

while disrupting the intermolecular hydrogen bonding that is prominent in the crystalline primary

amine.
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Property
Predicted Value for
2-fluoro-5-nitro-N-
(propan-2-yl)aniline

Reference Data: 2-
fluoro-5-
nitroaniline

Rationale for
Prediction

Appearance
Yellow to orange

crystalline solid or oil
Yellow powder

The chromophore

remains; the final

state (solid/oil)

depends on crystal

packing efficiency.

Melting Point (°C) 65-75 (Estimated) 97-100

The bulky isopropyl

group disrupts

efficient crystal lattice

packing, typically

lowering the melting

point compared to the

planar primary amine.

Boiling Point (°C)
> 200 (Estimated, at

atmospheric pressure)
Not available

Increased molecular

weight will raise the

boiling point relative to

the precursor. Subject

to decomposition at

high temperatures.

Solubility

Soluble in polar

organic solvents (e.g.,

DCM, EtOAc,

Acetone). Poorly

soluble in water.

Moderately soluble in

organic solvents.

The nonpolar

isopropyl group will

increase solubility in

organic solvents and

decrease solubility in

water.

Section 2: A Validated Protocol for Synthesis and
Purification
The most direct and reliable route to synthesize 2-fluoro-5-nitro-N-(propan-2-yl)aniline is

through the nucleophilic substitution of 2-fluoro-5-nitroaniline with an isopropyl halide. This

section provides a detailed, step-by-step protocol designed for reproducibility and high yield.
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Synthesis Workflow Diagram

Reactants & Reagents

Process Output & Analysis
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2-Bromopropane

Potassium Carbonate (K2CO3)

Acetonitrile (ACN)

Aqueous Work-up
(Filtration, Extraction)

Quench & Extract Column Chromatography
(Silica Gel)

Crude Product Target Compound
(C9H11FN2O2)

Pure Product Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-fluoro-5-nitro-N-(propan-2-yl)aniline.

Experimental Protocol
This protocol is designed for a 10 mmol scale synthesis.

Materials and Reagents:

2-fluoro-5-nitroaniline (1.56 g, 10.0 mmol, 1.0 eq)

2-Bromopropane (1.48 g, 1.12 mL, 12.0 mmol, 1.2 eq)

Anhydrous Potassium Carbonate (K₂CO₃, 2.07 g, 15.0 mmol, 1.5 eq)

Anhydrous Acetonitrile (50 mL)

Ethyl Acetate (EtOAc)

Hexanes
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Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄)

Silica Gel (230-400 mesh)

Procedure:

Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and a

reflux condenser, add 2-fluoro-5-nitroaniline (1.56 g, 10.0 mmol) and anhydrous potassium

carbonate (2.07 g, 15.0 mmol).

Expertise & Causality: Anhydrous K₂CO₃ is chosen as a mild, inexpensive, and non-

nucleophilic base. It is sufficient to neutralize the HBr generated during the reaction,

driving the equilibrium towards the product. Using a stronger base like NaOH could lead to

unwanted side reactions, such as SNAr at the fluorine position.

Solvent and Reagent Addition: Add anhydrous acetonitrile (50 mL) to the flask. Stir the

suspension for 5 minutes. Add 2-bromopropane (1.12 mL, 12.0 mmol) via syringe.

Expertise & Causality: Acetonitrile is an ideal polar aprotic solvent for this Sₙ2 reaction. It

effectively dissolves the organic reactants while remaining unreactive. A slight excess of

the alkylating agent (1.2 eq) is used to ensure complete consumption of the limiting

starting material.

Reaction Execution: Heat the reaction mixture to reflux (approx. 82°C) and maintain for 8-12

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 4:1

Hexanes:EtOAc mobile phase.

Trustworthiness: The reaction is self-validating through TLC monitoring. The product will

have a higher Rf value (be less polar) than the starting aniline due to the masking of the

polar N-H bonds and the addition of the alkyl group. The reaction is complete when the

starting material spot is no longer visible.

Work-up and Extraction: Once the reaction is complete, cool the mixture to room

temperature. Filter the solid K₂CO₃ and salts and wash the filter cake with a small amount of

EtOAc. Concentrate the filtrate under reduced pressure to yield a crude residue. Redissolve
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the residue in EtOAc (50 mL) and transfer to a separatory funnel. Wash with water (2 x 30

mL) and then with brine (1 x 30 mL).

Expertise & Causality: The aqueous washes remove the remaining inorganic salts and any

water-soluble impurities. The brine wash helps to break any emulsions and begins the

drying process.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product as a yellow-orange oil or

solid.

Purification: Purify the crude product by flash column chromatography on silica gel. A

gradient elution starting with 95:5 Hexanes:EtOAc and gradually increasing to 80:20

Hexanes:EtOAc is recommended.

Expertise & Causality: Chromatography is essential to remove any unreacted starting

material and potential di-alkylated byproducts. The gradient elution allows for clean

separation of compounds with different polarities.

Section 3: Spectroscopic Characterization—The
Product's Fingerprint
Positive identification of the synthesized molecule is non-negotiable. The following are the

expected spectroscopic signatures for 2-fluoro-5-nitro-N-(propan-2-yl)aniline.
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Technique Expected Observations

¹H NMR (400 MHz, CDCl₃)

δ ~7.8-8.0 (m, 2H, Ar-H), δ ~7.0-7.2 (m, 1H, Ar-

H), δ ~4.5 (br s, 1H, N-H), δ ~3.8 (septet, J ≈ 6.5

Hz, 1H, CH(CH₃)₂), δ ~1.3 (d, J ≈ 6.5 Hz, 6H,

CH(CH₃)₂)

¹³C NMR (100 MHz, CDCl₃)

Signals expected in the aromatic region (δ

~110-160 ppm) and aliphatic region (δ ~45-50

ppm for the methine carbon, δ ~22 ppm for the

methyl carbons).

¹⁹F NMR (376 MHz, CDCl₃)
A single resonance is expected around δ -120 to

-140 ppm.

Mass Spec. (EI)
Expected molecular ion (M⁺) at m/z = 198.08.

Key fragment at m/z = 183 (loss of CH₃).

IR Spectroscopy (ATR)

ν (cm⁻¹) ≈ 3350-3400 (N-H stretch, sharp),

3100-3000 (Ar C-H stretch), 2980-2900

(Aliphatic C-H stretch), 1580 & 1350

(Asymmetric & Symmetric NO₂ stretch, strong),

~1250 (C-N stretch), ~1200 (C-F stretch).[1]

Causality: In the ¹H NMR, the isopropyl methine proton (CH) will be split into a septet by the six

equivalent methyl protons. Conversely, the six methyl protons (CH₃) will be split into a doublet

by the single methine proton. The N-H proton signal is often broad and its coupling may or may

not be resolved. In the IR spectrum, the presence of a single, sharp N-H stretch is a key

indicator of a secondary amine, distinguishing it from the two N-H stretches of the primary

aniline precursor.[1]

Section 4: Reactivity Profile and Potential
Applications
The true value of an intermediate lies in its potential for further transformation. 2-fluoro-5-nitro-
N-(propan-2-yl)aniline is a trifunctional molecule, offering three distinct handles for synthetic

diversification.
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Reduction of the Nitro Group: The nitro group can be readily reduced to an amine using

standard conditions (e.g., H₂/Pd-C, SnCl₂/HCl). This unmasks a second amino group,

creating a diamine derivative. This is a common strategy for synthesizing heterocyclic

compounds, such as benzimidazoles, which are privileged scaffolds in medicinal chemistry.

Nucleophilic Aromatic Substitution (SNAr): The fluorine atom is highly activated towards

SNAr by the electron-withdrawing nitro group located para to it. This allows for the

displacement of fluoride by a wide range of nucleophiles (O-, N-, S-based), providing a

powerful method for introducing diverse functionalities.

Reactions at the Secondary Amine: The N-H bond can be deprotonated and the resulting

anion can be used in further alkylation or acylation reactions.

Potential Applications: Given the prevalence of the fluoro-nitro-aniline core in various

industries, this N-isopropyl derivative is a logical candidate for use as a key intermediate in:

Pharmaceutical Development: As a building block for creating analogues of existing drugs.

The isopropyl group can modulate lipophilicity and metabolic stability, potentially improving

the pharmacokinetic profile of a lead compound.[2]

Agrochemicals: The parent molecule, 2-fluoro-5-nitroaniline, is a known intermediate for

herbicides.[3][4] The N-isopropyl derivative could be used to develop new pesticides with

altered efficacy or environmental persistence.

Dyes and Pigments: Used in the synthesis of azo dyes, the structural modifications would

alter the final color and material properties of the dye.[2]

Section 5: Safety and Handling
While no specific safety data sheet (SDS) exists for this compound, a robust safety assessment

can be made based on its precursor, 2-fluoro-5-nitroaniline, and the added reagents.

Hazards of the Precursor: 2-fluoro-5-nitroaniline is a flammable solid that causes skin and

eye irritation and may cause respiratory irritation.[5][6]

Hazards of Reagents: 2-Bromopropane is a flammable liquid and is a suspected carcinogen

and reproductive toxin.
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Predicted Hazards of Product: The product should be handled as a hazardous substance. It

is likely to be a skin and eye irritant. Nitroaromatic compounds are often toxic and should be

handled with care.

Recommended Handling Procedures:

Always work in a well-ventilated chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,

and nitrile gloves.[7]

Avoid inhalation of dust or vapors.

Keep away from heat, sparks, and open flames.[5]

Ground all equipment when transferring solvents to prevent static discharge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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